3',4'-Difluoro-3-(4-thiomethylphenyl)propiophenone

• IUPAC Name: 1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C16H14F2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3
• InChI Key: AHDAQHSATHLLKN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCC(=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C16H14F2OS
• DSSTOX Substance ID: DTXSID40644402
• Molecular Weight: 292.3 g/mol
• CAS RN: 898781-79-8

Description

• Molecular Weight : 292.35 g/mol.

Molecular Structure Analysis

The molecular structure of 3’,4’-Difluoro-3-(4-thiomethylphenyl)propiophenone consists of a propanone backbone with a 3,4-difluorophenyl group and a 4-(methylsulfanyl)phenyl group attached. The fluorine atoms enhance its reactivity, while the thiomethyl group contributes to its overall structure.

Scientific Research Applications

Crystal and Molecular Structure Analysis

The isomers of 3',4'-difluoro-2-hydroxyiminopropiophenone, closely related to 3',4'-difluoro-3-(4-thiomethylphenyl)propiophenone, have shown different biological activities. Their crystal structures have been studied, revealing details about their molecular arrangements and intermolecular interactions, which are important for understanding their activity at the molecular level (Allen, Trotter, & Rogers, 1971).

Photophysical Properties

In a study related to the fluorescence properties of derivatives of this compound, BODIPY dyes with phenolic or naphtholic subunits were investigated. These dyes are useful as fluorescent pH probes in aqueous solutions, showing potential for applications in bio-imaging and sensors (Baruah et al., 2005).

Optical and Electronic Properties

Postfunctionalization of polythiophenes, which can be related to the derivatives of this compound, was explored to understand how various functional groups affect their optical and electronic properties. This research is significant for the development of materials in electronics and photovoltaics (Li, Vamvounis, & Holdcroft, 2002).

Chemical Synthesis and Catalysis

The compound has been involved in studies of chemical reactions, like the cyclocondensation reaction of related compounds, contributing to the development of novel pharmaceutical compounds and materials (Bonacorso et al., 2003).

Photocatalysis and Energy Applications

Research has been conducted on the photocatalytic activities of related fluorinated compounds, indicating potential applications in energy conversion and environmental remediation (Maruo, Wada, & Yanagida, 1992).

Polymer Science and Materials Engineering

The compound's derivatives have been used in studies to enhance the efficiency of organic solar cells and to evaluate the performance of electroactive polymers, which are crucial for the development of advanced materials in technology and sustainable energy (Wang et al., 2021); (Ferraris et al., 1998).